Cas no 25596-24-1 (trimethyloxosulfonium bromide)
Trimethyloxosulfonium bromide (CAS 25596-24-1) is a versatile sulfonium salt widely used as a methylating agent in organic synthesis. Its key advantage lies in its ability to efficiently transfer a methyl group to nucleophiles, including alcohols, thiols, and amines, under mild conditions. The reagent is particularly valued for its stability and solubility in polar solvents, facilitating straightforward handling in reactions such as the Corey-Chaykovsky epoxidation. Its crystalline solid form ensures consistent purity and reactivity, making it a reliable choice for fine chemical and pharmaceutical applications. The compound’s selective methylation capability and compatibility with diverse substrates underscore its utility in synthetic chemistry.
trimethyloxosulfonium bromide structure
Product Name:trimethyloxosulfonium bromide
CAS No:25596-24-1
MF:C3H9BrOS
MW:173.071959257126
MDL:MFCD02093502
CID:252422
PubChem ID:87577560
Update Time:2025-05-20
trimethyloxosulfonium bromide Chemical and Physical Properties
Names and Identifiers
-
- Trimethyloxosulfonium bromide
- Trimethylsulfoxonium bromide
- Sulfoxonium,trimethyl-, bromide (8CI,9CI)
- Trimethylsulfoxoniumbromid
- 三甲基溴化亚砜
- Sulfoxonium, trimethyl-, bromide
- AK163211
- C3H9BrOS
- KEPJZBFFLDRKSF-UHFFFAOYSA-M
- 9019AF
- VZ34020
- SY036350
- AX8242628
- ST24050291
- trimethyloxosulfonium bromide
-
- MDL： MFCD02093502
- Inchi： 1S/C3H9OS.BrH/c1-5(2,3)4;/h1-3H3;1H/q+1;/p-1
- InChI Key： KEPJZBFFLDRKSF-UHFFFAOYSA-M
- SMILES： [Br-].[S+](C)(C)(C)=O
Computed Properties
- Exact Mass: 171.95600
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 53
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 18.1
Experimental Properties
- Color/Form: Not determined
- Density: 1.440 (estimate)
- PSA: 36.28000
- LogP: -2.62070
- Solubility: Not determined
trimethyloxosulfonium bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161670-100g |
trimethyloxosulfonium bromide |
25596-24-1 | >98.0%(T) | 100g |
¥159.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161670-25G |
trimethyloxosulfonium bromide |
25596-24-1 | >98.0%(T) | 25g |
¥50.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161670-5g |
trimethyloxosulfonium bromide |
25596-24-1 | >98.0%(T) | 5g |
¥31.90 | 2023-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T77610-25g |
Trimethylsulfoxoniumbromide |
25596-24-1 | 98% | 25g |
¥30.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T77610-100g |
Trimethylsulfoxoniumbromide |
25596-24-1 | 98% | 100g |
¥60.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T77610-10g |
Trimethylsulfoxoniumbromide |
25596-24-1 | 98% | 10g |
¥21.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T77610-500g |
Trimethylsulfoxoniumbromide |
25596-24-1 | 98% | 500g |
¥296.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T77610-1kg |
Trimethylsulfoxoniumbromide |
25596-24-1 | 1kg |
¥1586.0 | 2021-09-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T857933-5g |
Trimethylsulfoxonium Bromide |
25596-24-1 | ≥98% | 5g |
￥34.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T857933-25g |
Trimethylsulfoxonium Bromide |
25596-24-1 | ≥98% | 25g |
￥89.00 | 2022-08-31 |
trimethyloxosulfonium bromide Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:25596-24-1)TRIMETHYLSULFOXONIUM BROMIDE
Order Number:sfd22203
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:25596-24-1)TRIMETHYLSULFOXONIUM BROMIDE
Order Number:LE5619;LE1692930
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:47
Price ($):discuss personally
Email:18501500038@163.com
trimethyloxosulfonium bromide Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:25596-24-1)TRIMETHYLSULFOXONIUM BROMIDE
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:25596-24-1)TRIMETHYLSULFOXONIUM BROMIDE
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry